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Introduction
2-Bromoethyl chloroformate is a bifunctional chemical reagent of significant interest in the

fields of organic synthesis and pharmaceutical development. Its unique structure, incorporating

both a reactive chloroformate group and a bromoethyl moiety, allows for versatile applications,

most notably as a prodrug with potential antitumor properties.[1] This guide provides a

comprehensive overview of its chemical and physical characteristics, reactivity, applications,

and handling protocols, tailored for researchers and professionals in drug development.

The compound is identified by the CAS Registry Number 4801-27-8.[2] Its chemical formula is

C₃H₄BrClO₂, and it has a molecular weight of 187.42 g/mol .[1][2][3] Common synonyms

include 2-bromoethyl carbonochloridate, Chloroformic acid 2-bromoethyl ester, and (2-

Bromoethoxy)carbonyl chloride.[1][2][3][4]

Physicochemical Properties
A summary of the key quantitative data for 2-Bromoethyl chloroformate is presented below

for easy reference.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1584571?utm_src=pdf-interest
https://www.benchchem.com/product/b1584571?utm_src=pdf-body
https://www.benchchem.com/product/b1584571?utm_src=pdf-body
https://cymitquimica.com/products/3D-FB36349/2-bromoethyl-chloroformate/
https://webbook.nist.gov/cgi/cbook.cgi?ID=C4801278&Units=CAL
https://cymitquimica.com/products/3D-FB36349/2-bromoethyl-chloroformate/
https://webbook.nist.gov/cgi/cbook.cgi?ID=C4801278&Units=CAL
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromoethyl-chloroformate
https://cymitquimica.com/products/3D-FB36349/2-bromoethyl-chloroformate/
https://webbook.nist.gov/cgi/cbook.cgi?ID=C4801278&Units=CAL
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromoethyl-chloroformate
https://sielc.com/2-bromoethyl-chloroformate
https://www.benchchem.com/product/b1584571?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584571?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₃H₄BrClO₂ [1][2][3][4]

Molecular Weight 187.42 g/mol [1][2][3]

CAS Number 4801-27-8 [2][4]

Density 1.749 g/mL at 25 °C [5]

Boiling Point 67-68 °C at 11 mm Hg [5]

Refractive Index n20/D 1.478 [5]

Flash Point 143 °F (61.7 °C) [5]

Chemical Structure and Reactivity
The structure of 2-Bromoethyl chloroformate features two key reactive sites: the highly

electrophilic carbonyl carbon of the chloroformate group and the carbon atom bonded to the

bromine atom. This dual reactivity is the foundation of its utility in chemical synthesis.
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2-Bromoethyl Chloroformate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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